Cas no 1339225-98-7 (Benzenemethanol, α-3-buten-1-yl-3-ethoxy-)

• Product Name: Benzenemethanol, α-3-buten-1-yl-3-ethoxy-
• CAS No: 1339225-98-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5159037
• Update Time: 2025-05-18

Benzenemethanol, α-3-buten-1-yl-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxyphenyl)pent-4-en-1-ol
• Benzenemethanol, α-3-buten-1-yl-3-ethoxy-

• Inchi： 1S/C13H18O2/c1-3-5-9-13(14)11-7-6-8-12(10-11)15-4-2/h3,6-8,10,13-14H,1,4-5,9H2,2H3
• InChI Key： YOFKITGOHGGCHJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)OCC)CCC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 179
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5

Additional information on Benzenemethanol, α-3-buten-1-yl-3-ethoxy-

Benzenemethanol, α-3-buten-1-yl-3-ethoxy

Benzenemethanol, α-3-buten-1-yl-3-ethoxy is a chemical compound with the CAS number 1339225-98-7. This compound is an aromatic alcohol derivative with a unique structure that combines a benzene ring, a hydroxymethyl group, and an ethoxy-substituted butenyl chain. Its molecular formula is C₁₄H₂₀O₂, and it has a molecular weight of 224.3 g/mol. The compound is characterized by its ability to participate in various chemical reactions due to the presence of reactive functional groups, making it a valuable intermediate in organic synthesis.

The synthesis of Benzenemethanol, α-3-buten-1-yl-3-ethoxy typically involves multi-step processes, including Friedel-Crafts alkylation or acylation followed by hydrolysis or reduction steps. Recent studies have explored the use of catalytic transfer hydrogenation for the selective reduction of ketones to alcohols, which has shown promise in improving the yield and purity of this compound. Additionally, researchers have investigated the use of microwave-assisted synthesis to accelerate reaction times and enhance selectivity.

One of the key applications of Benzenemethanol, α-3-buten-1-yl-3-ethoxy is in the pharmaceutical industry. Its structure allows for the formation of bioactive molecules with potential anti-inflammatory, antioxidant, and anticancer properties. For instance, derivatives of this compound have been studied for their ability to inhibit COX enzymes, which are key targets in pain management and inflammation reduction.

In the field of materials science, Benzenemethanol, α-3-buten-1-yli has been utilized as a precursor for the synthesis of advanced polymers and coatings. The ethoxy group provides good solubility in organic solvents, while the butenyl chain contributes to the mechanical properties of the resulting materials. Recent advancements in polymer chemistry have focused on incorporating this compound into biodegradable polymers for sustainable applications.

The physical properties of Benzenemethanol, α-3-butenyli include a melting point of approximately -40°C and a boiling point around 180°C under standard conditions. It is slightly soluble in water but highly soluble in organic solvents such as dichloromethane and THF. These properties make it suitable for use in various organic reactions where precise control over solubility and reactivity is required.

From an environmental perspective, the biodegradation of Benzenemethanol, α-butenvinylethoxy has been studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation due to its hydrophilic nature and functional groups that facilitate enzymatic cleavage.

In summary, Benzenemethanol, α-butenvinylethoxy (CAS No: 1339225987) is a versatile compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique structure and reactivity continue to drive innovative research across multiple disciplines.